Cas no 351-66-6 (Benzene,1-fluoro-4-[(phenylthio)methyl]-)

• Product Name: Benzene,1-fluoro-4-[(phenylthio)methyl]-
• CAS No: 351-66-6
• MF: C₁₃H₁₁FS
• MW: 218.289845705032
• MDL: MFCD00040831
• CID: 293815
• PubChem ID: 2737284
• Update Time: 2025-04-19

Benzene,1-fluoro-4-[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-4-[(phenylthio)methyl]-
• 1-fluoro-4-(phenylsulfanylmethyl)benzene
• 4-FLUOROBENZYL PHENYL SULFIDE
• 4-Fluorobenzyl phenyl sulphide
• W18463
• C13H11FS
• 1-fluoranyl-4-(phenylsulfanylmethyl)benzene
• FS-6326
• SCHEMBL776308
• MFCD00040831
• 1-fluoro-4-[(phenylthio)methyl]benzene
• CS-0318007
• FT-0618520
• 351-66-6
• 1-fluoro-4-[(phenylsulfanyl)methyl]benzene
• DTXSID40371968
• AKOS016027673
• A822620
• (4-Fluorobenzyl)(phenyl)sulfane
• 1-Fluoro-4-[(phenylsulphanyl)methyl]benzene
• STL289231

• MDL： MFCD00040831
• Inchi： 1S/C13H11FS/c14-12-8-6-11(7-9-12)10-15-13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key： HAKNESVFKIESDD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 218.05700
• Monoisotopic Mass: 218.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4

Experimental Properties

• Color/Form: Not available
• Density: 1.17
• Melting Point: 59 °C
• Boiling Point: 319.8°Cat760mmHg
• Flash Point: 147.2°C
• PSA: 25.30000
• LogP: 4.11800
• Solubility: Not available

Benzene,1-fluoro-4-[(phenylthio)methyl]- Security Information

• Hazard Statement： Toxic
• Hazard Category Code： 23/24/25
• Safety Instruction： S24/25; S36
• Hazardous Material Identification：
• Risk Phrases：R23/24/25